Cas no 76282-14-9 (2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-)
76282-14-9 structure
Product Name:2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-
CAS No:76282-14-9
MF:C43H86N2O
MW:647.155753612518
CID:538075
PubChem ID:71403581
Update Time:2025-04-19
2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-
- N-[3-(dioctadecylamino)propyl]-2-methylprop-2-enamide
- DTXSID90824479
- 76282-14-9
-
- Inchi: 1S/C43H86N2O/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-45(41-37-38-44-43(46)42(3)4)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h3,5-41H2,1-2,4H3,(H,44,46)
- InChI Key: OPMQAUSFPAANIX-UHFFFAOYSA-N
- SMILES: O=C(C(=C)C)NCCCN(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 646.67401537g/mol
- Monoisotopic Mass: 646.67401537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 46
- Rotatable Bond Count: 39
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 18.6
- Topological Polar Surface Area: 32.3Ų
2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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